Cas no 110-15-6 (butanedioic acid)

Butanedioic acid, also known as succinic acid, is a dicarboxylic acid with the molecular formula C₄H₆O₄. It is a white, crystalline solid that is soluble in water and exhibits mild acidic properties. This compound is widely used as an intermediate in chemical synthesis, particularly in the production of polymers, resins, and biodegradable plastics. Its key advantages include its role as a renewable feedstock in green chemistry, derived from bio-based processes, and its versatility as a precursor for pharmaceuticals, food additives, and industrial applications. Butanedioic acid is valued for its stability, low toxicity, and compatibility with sustainable production methods.
butanedioic acid structure
butanedioic acid structure
Product Name:butanedioic acid
CAS No:110-15-6
MF:C4H6O4
MW:118.088041782379
MDL:MFCD00002789
CID:35602
PubChem ID:1110
Update Time:2025-07-24

butanedioic acid Chemical and Physical Properties

Names and Identifiers

    • Succinic acid
    • 1,2-ethanedicarboxylic acid
    • AKOS 213-35
    • AMBER ACID
    • DICARBOXYLIC ACID C4
    • DIHYDROFUMARIC ACID
    • RARECHEM AL BO 0159
    • Acid of amber
    • Asuccin
    • Bernsteinsaure
    • Butanediacid
    • Ethane-1,2-dicarboxylicacid
    • Ethanedicarboxylic acid
    • Ethylene succinic acid
    • ethylenedicarboxylicacid
    • Katasuccin
    • Kyselina jantarova
    • Succunic Acide
    • ACS
    • SUCCINIC ACID(P)
    • Succinate
    • Butanedioic acid
    • Butanedioic acid,natural
    • Sal succini
    • Wormwood
    • A 12084
    • NSC 25949
    • NSC 106449
    • SA
    • 008008-93-3
    • 丁二酸
    • Wormwood acid
    • ethylenesuccinic acid
    • 1,4-Butanedioic acid
    • Butanedionic acid
    • Butandisaeure
    • Acidum succinicum
    • Butane diacid
    • Ethylene dicarboxylic acid
    • Spirit of amber
    • Succinicum acidum
    • Bernsteinsaure [German]
    • Succinellite
    • Kyselina jantarova [Czech]
    • Ammonium succinate
    • succ
    • C4H6O4
    • Succinic acid, 99%
    • EINEC
    • HOOC-CH2-CH2-COOH
    • 2,2,3,3-tetradeuteriosuccinic acid
    • E363
    • Bernsteinsaeure
    • succinic acid-2,2,3,3-d4
    • acide butanedioique
    • (-)OOC-CH2-CH2-COO(-)
    • acide succinique
    • succinate(2-)
    • butanedioic acid, ion(2-)
    • Tox21_111612
    • EINECS 203-740-4
    • bmse000968
    • Succinic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
    • NCGC00257092-01
    • matrix substance for MALDI-MS, inverted exclamation markY99.5%(T)
    • SUCCINIC ACID [FCC]
    • SUCCINICUM ACIDUM [HPUS]
    • Succinic acid, 6
    • BRD-K45238818-001-02-6
    • bmse000183
    • AI3-06297
    • 4-02-00-01908 (Beilstein Handbook Reference)
    • SUCCINIC ACID [MART.]
    • Succinic acid, FCC
    • AKOS000118899
    • DB00139
    • FEMA NO. 4719
    • MFCD00002789
    • 1,2 Ethanedicarboxylic Acid
    • Q213050
    • Succinic acid (8CI)
    • SIN
    • Succinic acid, United States Pharmacopeia (USP) Reference Standard
    • Succinic acid, certified reference material, TraceCERT(R)
    • NCGC00159372-06
    • SUCCINIC ACID (MART.)
    • NSC106449
    • Succinic acid, matrix substance for MALDI-MS, >=99.5% (T), Ultra pure
    • Butanedioic acid diammonium salt
    • HY-N0420
    • NCGC00159372-05
    • 1,4-Butanedioate
    • SBI-0633499.0002
    • Succinic acid, BioXtra, >=99.0%
    • UNII-AB6MNQ6J6L
    • 1,4 Butanedioic Acid
    • WLN: QV2VQ
    • SUCCINIC ACID [WHO-DD]
    • AB01332192-02
    • 110-15-6
    • 1cze
    • 1ST7504
    • Succinicate
    • Succinic acid, anhydrous, free-flowing, Redi-Dri(TM), ACS reagent, >=99.0%
    • SUCCINIC ACID (II)
    • DTXCID303602
    • suc
    • Succinic acid, ACS grade
    • succinic-acid
    • sodium succinate (anhydrous)
    • Succinic Acide,(S)
    • Succinic acid, SAJ special grade, >=99.5%
    • BBL002473
    • Succinic acid, SAJ first grade, >=99.0%
    • Succinic acid, ReagentPlus(R), >=99.0%
    • Dihydrofumarate
    • Succinic acid, BioReagent, suitable for cell culture, suitable for insect cell culture
    • SUCCINIC ACID (USP IMPURITY)
    • NSC-25949
    • NCGC00259467-01
    • D85169
    • NCGC00159372-02
    • Butanedioic acid (9CI)
    • LMFA01170043
    • Tox21_303247
    • BDBM26121
    • Tox21_111612_1
    • succinate, 9
    • STK387105
    • SUCCINIC ACID [HSDB]
    • DTXSID6023602
    • NCGC00159372-03
    • NCGC00159372-04
    • EN300-17990
    • 4lh2
    • SR-01000944556
    • butandisaure
    • GTPL3637
    • HSDB 791
    • NSC-106449
    • S0100
    • InChI=1/C4H6O4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)(H,7,8
    • AB6MNQ6J6L
    • Succinic acid (Butanedioic acid)
    • BP-21128
    • STR02803
    • SUCCINIC ACID [II]
    • SUCCINIC ACID [MI]
    • s3791
    • Succinic acid, >=99%, FCC, FG
    • CS-0008946
    • ADIPIC ACID IMPURITY B [EP IMPURITY]
    • 1,2-Ethanedicarboxylate
    • NSC25949
    • Tox21_201918
    • Succinic Acid; Butanedioic acid
    • 26776-24-9
    • EC 203-740-4
    • ADIPIC ACID IMPURITY B (EP IMPURITY)
    • CHEBI:15741
    • NS00002272
    • SR-01000944556-2
    • Succinic acid, natural
    • F2191-0239
    • C00042
    • 1,4-BUTANEDIOIC ACID (SUCCINIC ACID)
    • Succinic acid, ACS reagent, >=99.0%
    • CAS-110-15-6
    • Z57127453
    • SUCCINIC ACID [USP-RS]
    • SUCCINIC ACID [VANDF]
    • Succinic acid, purum p.a., >=99.0% (T)
    • SuccinicAcid(IndustrialGrade&FoodGrade)
    • Succinic acid [NF]
    • Succinic acid, puriss. p.a., ACS reagent, >=99.5% (T)
    • HMS3885O04
    • Succinic acid, Vetec(TM) reagent grade, 98%
    • CHEMBL576
    • CCG-266069
    • J-002386
    • SUCCINIC ACID [USP IMPURITY]
    • BRN 1754069
    • 37E8FFFB-70DA-4399-B724-476BD8715EF0
    • Succinic acid, p.a., ACS reagent, 99.0%
    • HY-N0420R
    • MSK7504
    • 203-740-4
    • FS27891
    • Butanedioic acid;1,2-Ethanedicarboxylic acid;1,4-Butanedioic acid
    • Succinic acid (standard)
    • Butanedioic acid-13C4
    • butanedioic acid
    • MDL: MFCD00002789
    • Inchi: 1S/C4H6O4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)
    • InChI Key: KDYFGRWQOYBRFD-UHFFFAOYSA-N
    • SMILES: OC(CCC(=O)O)=O
    • BRN: 1754069

Computed Properties

  • Exact Mass: 118.02700
  • Monoisotopic Mass: 118.026609
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 92.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.6
  • Topological Polar Surface Area: 74.6
  • Molecular Weight: 118.09

Experimental Properties

  • Color/Form: Colorless crystal
  • Density: 1.552
  • Melting Point: 184-186 °C (lit.)
  • Boiling Point: 235 °C(lit.)
  • Flash Point: 206 ºC
  • Refractive Index: n20/D 1.4002(lit.)
  • PH: 2.7 (10g/l, H2O, 20℃)
  • Solubility: Soluble in ethanol, ethyl ether, acetone and methanol. Insoluble in toluene, benzene, carbon disulfide, carbon tetrachloride and petroleum ether.
  • Water Partition Coefficient: 80 g/L (20 ºC)
  • Stability/Shelf Life: Stable. Substances to be avoided include strong bases, strong oxidizing agents. Combustible.
  • PSA: 74.60000
  • LogP: -0.06420
  • Odor: Odorless
  • Refractive Index: Index of refraction = 1.450
  • Sensitiveness: Sensitive to humidity
  • pka: 4.16(at 25℃)
  • FEMA: 4719 | SUCCINIC ACID
  • Merck: 8869
  • Solubility: Soluble in hot water, almost insoluble in benzene, carbon disulfide, carbon tetrachloride and petroleum ether.
  • Vapor Pressure: 1.91e-07 mmHg

butanedioic acid Security Information

  • Symbol: GHS05 GHS07
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H315,H318,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Hazardous Material transportation number:UN 3265 8/PG 3
  • WGK Germany:1
  • Hazard Category Code: 41
  • Safety Instruction: S26-S36/37/39-S37/39
  • RTECS:WM4900000
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R36/37/38

butanedioic acid Customs Data

  • HS CODE:29171990
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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butanedioic acid Production Method

Production Method 1

Reaction Conditions
1.1R:H2SO4, 24 h, rt
Reference
Organic Acid Pretreatment of Oil Palm Trunk Biomass for Succinic Acid Production
By Bukhari, Nurul Adela et al, Waste and Biomass Valorization, 2020, 11(10), 5549-5559

Production Method 2

Reaction Conditions
1.1R:H2SO4, R:H2O2
Reference
Electrochemical conversion of lignin to short-chain carboxylic acids
By Sun, Shirong et al, Green Chemistry, 2023, 25(8), 3127-3136

Production Method 3

Reaction Conditions
1.1R:R:O2, S:H2O, 175°C, 30 bar
Reference
Lignin alkaline oxidation using reversibly-soluble bases
By Kruger, Jacob S. et al, Green Chemistry, 2022, 24(22), 8733-8741

Production Method 4

Reaction Conditions
1.1R:O2, C:12293-21-9, rt → 160°C; 30 h, 160°C, 3 MPa
Reference
A combined experimental and theoretical study on vanadium-catalytic oxidation of lignin to produce carboxylic acids
By Lu, Ting et al, Fuel Processing Technology, 2022, 238, 107493

Production Method 5

Reaction Conditions
1.1R:CaCl2, R:R:NaHCO3, R:K2HPO4, R:NaCl, R:MgSO4, R:NaH2PO4, S:H2O, 12 h, 37°C, pH 7.0
Reference
Determination of metabolites involved in fermentative succinic acid production from glucose, glycerol and crude glycerin by HPLC methodology
By Jaramillo, L. et al, Revista Mexicana de Ingenieria Quimica, 2020, 19(2), 653-667

Production Method 6

Reaction Conditions
1.1R:K2HPO4, R:(NH4)2SO4, R:CaCl2, R:R:R:KH2PO4, R:NiCl2 •6H2O, R:R:ZnCl2, R:R:FeSO4, R:R:CuCl2 •2H2O, R:KCl, R:Na2SO4, R:NH4Cl, S:H2O, 15 min, 121°C, pH 7
Reference
The effect of crude glycerol impurities on 1,3-propanediol biosynthesis by Klebsiella pneumoniae DSMZ 2026
By Laura, Mitrea et al, Renewable Energy, 2020, 153, 1418-1427

Production Method 7

Reaction Conditions
1.1 Reagents: Ammonium chloride Solvents: Water ;  3 - 30 d, 38 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  24 h, 110 °C
Reference
New Insights into the Characterization of 'Insoluble Black HCN Polymers'
Ruiz-Bermejo, Marta; de la Fuente, Jose L.; Rogero, Celia; Menor-Salvan, Cesar; Osuna-Esteban, Susana; et al, Chemistry & Biodiversity, 2012, 9(1), 25-40

Production Method 8

Reaction Conditions
1.1R:NaOH, R:O2, C:CuO, S:H2O, 10-20 min, 120-200°C, 1 MPa
Reference
Oxidative Catalytic Fractionation of Lignocellulose to High-Yield Aromatic Aldehyde Monomers and Pure Cellulose
By Zhu, Yuting et al, ACS Catalysis, 2023, 13(12), 7929-7941

Production Method 9

Reaction Conditions
1.1R:NaOH, C:TiO2, C:CuO, rt, 20 bar; rt → 150°C
Reference
Potential of catalytic oxidation of Kraft black liquor for the production of biosourced compounds
By Vilcocq, Lea et al, ChemRxiv, 2023, From ChemRxiv, 1-14

Production Method 10

Reaction Conditions
1.1R:Cleland's reagent, R:MgCl2, R:R:R:R:R:R:H2O, R:KOH, R:NH4Cl, C:56-65-5, C:Coenzyme II, C:9001-51-8, C:9001-40-5, C:9073-95-4, C:9023-83-0, C:9015-83-2, C:9026-23-7, C:9012-49-1, C:9024-93-5, C:9029-03-2, C:9030-25-5, C:9024-62-8, C:37278-21-0, C:9013-02-9, C:9029-12-3, C:9001-15-4, C:1927-31-7, S:H2O
Reference
Enzymatic De Novo Pyrimidine Nucleotide Synthesis
By Schultheisz, Heather L. et al, Journal of the American Chemical Society, 2011, 133(2), 297-304

Production Method 11

Reaction Conditions
Reference
Synthesis and spectral characterization of potential impurities of solifenacin succinate
Chavakula, Ramadas; et al, Organic Chemistry: An Indian Journal, 2014, 10(4), 152-156

Production Method 12

Reaction Conditions
1.1 Reagents: Ozone Solvents: Water ;  25 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  pH 6.5, 25 °C
1.3 Reagents: Sodium hydroxide
Reference
N-dependent ozonation efficiency over nitrogen-containing heterocyclic contaminants: A combined density functional theory study on reaction kinetics and degradation pathways
Yao, Yujie; et al, Chemical Engineering Journal (Amsterdam, 2020, 382,

butanedioic acid Raw materials

butanedioic acid Preparation Products

butanedioic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:110-15-6)Succinic acid
Order Number:sfd21941
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:110-15-6)Succinic acid
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Quantity:25KG,200KG,1000KG
Purity:99%
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Shandong Feiyang Chemical Co., Ltd
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(CAS:110-15-6)Succinic Acid
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Stock Status:in Stock
Quantity:25kg
Purity:99.600%
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:110-15-6)
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Purity:99%
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Hubei Cuiyuan Biotechnology Co.,Ltd
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(CAS:110-15-6)Succinic acid
Order Number:CRN1362
Stock Status:in Stock
Quantity:20mg
Purity:98%
Pricing Information Last Updated:Tuesday, 2 April 2024 16:53
Price ($):30
Email:1197063825@qq.com

butanedioic acid Spectrogram

1H NMR Varian Water
1H NMR
13C NMR Bruker Water
13C NMR
GC-MS
GC-MS

Additional information on butanedioic acid

Butanedioic Acid (CAS No. 110-15-6): A Versatile Organic Compound with Broad Applications

Butanedioic acid, commonly known as succinic acid, is a dicarboxylic acid with the chemical formula C4H6O4. It is a white, odorless crystalline powder that plays a pivotal role in various industrial, pharmaceutical, and food applications. With its CAS number 110-15-6, this compound is widely recognized for its biodegradability and sustainability, making it a green chemistry favorite. The growing demand for bio-based succinic acid has positioned it as a key player in the shift toward renewable resources.

The production of butanedioic acid has evolved significantly, with modern methods leveraging fermentation technology to produce it from renewable feedstocks like sugarcane or corn starch. This aligns with the global trend toward sustainable manufacturing and reduced carbon footprints. Researchers and industries are increasingly focusing on succinic acid derivatives, such as succinate salts and polybutylene succinate (PBS), which are used in biodegradable plastics and other eco-friendly materials.

In the food industry, butanedioic acid serves as an acidity regulator and flavor enhancer, often labeled as E363. Its mild, slightly sour taste makes it a popular ingredient in beverages, confectionery, and processed foods. Consumers are increasingly curious about food additives safety, and succinic acid’s natural occurrence in foods like broccoli and rhubarb adds to its appeal as a clean-label ingredient.

The pharmaceutical applications of succinic acid are equally noteworthy. It is used as an excipient in drug formulations and as a precursor for active pharmaceutical ingredients (APIs). Recent studies explore its potential in mitochondrial health and energy metabolism, topics trending in health and wellness circles. Questions like "Is succinic acid good for you?" or "What are the benefits of succinic acid supplements?" reflect growing public interest.

From an industrial perspective, butanedioic acid is a building block for polyurethanes, resins, and solvents. Its role in biodegradable polymers has gained attention amid the plastic pollution crisis, with companies seeking alternatives to petroleum-based plastics. Searches for "PBS plastic vs. traditional plastic" or "how is succinic acid used in green packaging?" highlight this shift.

In conclusion, butanedioic acid (CAS 110-15-6) is a multifaceted compound driving innovation across industries. Its alignment with sustainability goals, health trends, and industrial advancements ensures its relevance in both current and future markets. As research continues, its applications are likely to expand further, solidifying its status as a high-value biochemical.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:110-15-6)Succinic acid
sfd21941
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:110-15-6)Succinic acid
LE19231;LE2610;LE26799664
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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